Cas no 65654-53-7 (Benzene, 2-bromo-1,3-bis(methoxymethyl)-)

Benzene, 2-bromo-1,3-bis(methoxymethyl)- structure
65654-53-7 structure
Product Name:Benzene, 2-bromo-1,3-bis(methoxymethyl)-
CAS No:65654-53-7
MF:C10H13BrO2
MW:245.113022565842
CID:397738
PubChem ID:569239
Update Time:2025-04-19

Benzene, 2-bromo-1,3-bis(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-1,3-bis(methoxymethyl)-
    • 2-bromo-1,3-bis(methoxymethyl)benzene
    • DTXSID90341010
    • A903851
    • BKMPHOHXSLNPRQ-UHFFFAOYSA-N
    • 65654-53-7
    • SCHEMBL914915
    • Inchi: 1S/C10H13BrO2/c1-12-6-8-4-3-5-9(7-13-2)10(8)11/h3-5H,6-7H2,1-2H3
    • InChI Key: BKMPHOHXSLNPRQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1COC)COC

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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